Cas no 7734-92-1 (5-Methylmellein)

• Product Name: 5-Methylmellein
• CAS No: 7734-92-1
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.21118
• CID: 536289
• PubChem ID: 14807789

5-Methylmellein Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3,5-dimethyl-, (R)-
• (3R)-8-hydroxy-3,5-dimethyl-3,4-dihydroisochromen-1-one
• 5-METHYL-(R)-(-)-MELLEIN
• 5-Methylmellein
• (3R)-3,4-Dihydro-8-hydroxy-3,5-dimethyl-1H-2-benzopyran-1-one
• (-)-5-Methylmellein
• (3R)-5-Methylmellein
• F77577
• UNII-461BW4X8WN
• Isocoumarin, 3,4-dihydro-8-hydroxy-3,5-dimethyl-, (R)-
• AKOS027460748
• 461BW4X8WN
• (R)-8-hydroxy-3,5-dimethylisochroman-1-one
• (3R)-8-Hydroxy-3,5-dimethyl-3,4-dihydro-1H-2-benzopyran-1-one
• EX-3307
• Mellein, 5-methyl-
• Q27258884
• DTXSID50564248
• Compound NP-025261
• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3,5-dimethyl-, (3R)-
• BDBM50523994
• 7734-92-1
• 5- Methylochracin
• CHEMBL461985
• 5-Methyl-(R)-(-)-Mellein
• 5-methylmellein

• InChIKey： YETSBBYQOFXYGV-SSDOTTSWSA-N
• Inchi： InChI=1S/C11H12O3/c1-6-3-4-9(12)10-8(6)5-7(2)14-11(10)13/h3-4,7,12H,5H2,1-2H3/t7-/m1/s1
• SMILES： Cc1ccc(c2c1C[C@H](OC2=O)C)O

Computed Properties

• Exact Mass: 192.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 417.3±45.0 °C at 760 mmHg
• Melting Point: 128-131 ºC (hexane )
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 190.0±21.5 °C
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• Density: 1.212±0.06 g/cm3 (20 ºC 760 Torr),